Cas no 70772-54-2 (1H-Azepine, hexahydro-4-(phenylmethoxy)-)

• Product Name: 1H-Azepine, hexahydro-4-(phenylmethoxy)-
• CAS No: 70772-54-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1746463
• Update Time: 2024-11-27

1H-Azepine, hexahydro-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, hexahydro-4-(phenylmethoxy)-

• Inchi： 1S/C13H19NO/c1-2-5-12(6-3-1)11-15-13-7-4-9-14-10-8-13/h1-3,5-6,13-14H,4,7-11H2
• InChI Key： QZYFNCLJBXXYFP-UHFFFAOYSA-N
• SMILES： N1CCCC(OCC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 205.14677

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 306.8±35.0 °C(Predicted)
• PSA: 21.26
• pka: 10.49±0.40(Predicted)